Cas no 123263-79-6 (1-naphthalen-1-ylpentane-1,4-dione)

• Product Name: 1-naphthalen-1-ylpentane-1,4-dione
• CAS No: 123263-79-6
• Molecular Formula: C₁₅H₁₄O₂
• Molecular Weight: 226.27
• CID: 2618407
• PubChem ID: 17772959

1-naphthalen-1-ylpentane-1,4-dione Properties

Names and Identifiers

• 1-naphthalen-1-ylpentane-1,4-dione
• 123263-79-6
• DTXSID40590910
• SCHEMBL8536609
• 1-(Naphthalen-1-yl)pentane-1,4-dione

• InChIKey： UQIRGKAYKDQORY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O2/c1-11(16)9-10-15(17)14-8-4-6-12-5-2-3-7-13(12)14/h2-8H,9-10H2,1H3

Computed Properties

• Exact Mass: 226.099379685g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 226.099379685g/mol
• Heavy Atom Count: 17
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones